Cas no 2171682-90-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid
• CAS No: 2171682-90-7
• MF: C₂₄H₂₈N₂O₆S
• MW: 472.553925514221
• CID: 5992298
• PubChem ID: 165963690
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methanesulfinylbutyl)carbamoyl]propanoic acid
• 2171682-90-7
• EN300-1504171

• Inchi： 1S/C24H28N2O6S/c1-15(33(2)31)11-12-25-23(29)21(13-22(27)28)26-24(30)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： UNCGXBUJSXMHGE-UHFFFAOYSA-N
• SMILES： S(C)(C(C)CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 472.16680779g/mol
• Monoisotopic Mass: 472.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 141Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid (CAS: 2171682-90-7)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid (CAS: 2171682-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methanesulfinylbutyl carbamoyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

The primary objective of recent studies has been to explore the synthetic utility and biological activity of this compound. Researchers have focused on its role as a building block in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. The methanesulfinylbutyl carbamoyl moiety, on the other hand, has been investigated for its potential to enhance the solubility and stability of peptide intermediates, thereby improving the efficiency of peptide synthesis.

One of the key findings from recent research is the compound's ability to facilitate the synthesis of complex peptides with high yield and purity. A study published in the Journal of Medicinal Chemistry demonstrated that the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid as a linker in SPPS significantly reduced side reactions and improved the overall quality of the synthesized peptides. This advancement is particularly relevant for the development of peptide-based therapeutics, where purity and yield are critical factors.

In addition to its applications in peptide synthesis, this compound has also been explored for its potential as a modulator of protein-protein interactions (PPIs). PPIs are a major target in drug discovery, and small molecules that can selectively disrupt or stabilize these interactions hold great therapeutic promise. Preliminary studies have shown that the methanesulfinylbutyl carbamoyl moiety may interact with specific protein domains, making it a valuable scaffold for the design of PPI modulators.

Despite these promising findings, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Future research directions may include optimizing the synthetic route to improve yield and reduce costs, as well as conducting more extensive in vitro and in vivo studies to evaluate its safety and efficacy.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methanesulfinylbutyl)carbamoylpropanoic acid represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in peptide synthesis and PPI modulation make it a compound of significant interest. Continued research and development efforts are expected to further unlock its potential and pave the way for new therapeutic applications.